4-(tert-Butoxy)-6-chloropyrimidin-2-amine

• Molecular Formula: C8H12ClN3O
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 4-chloro-6-[(2-methylpropan-2-yl)oxy]pyrimidin-2-amine
• InChI: InChI=1S/C8H12ClN3O/c1-8(2,3)13-6-4-5(9)11-7(10)12-6/h4H,1-3H3,(H2,10,11,12)
• InChI Key: ZVSQUMMTCDJNSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=NC(=N1)N)Cl

Description

4-(tert-Butoxy)-6-chloropyrimidin-2-amine is a pyrimidine derivative characterized by a tert-butoxy group at position 4, a chlorine atom at position 6, and an amine group at position 2. The tert-butoxy group (a bulky ether substituent) may enhance solubility in organic solvents and act as a protective group in synthetic pathways, while the chlorine and amine groups contribute to reactivity in nucleophilic or cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(tert-Butoxy)-6-chloropyrimidin-2-amine typically involves the introduction of the tert-butoxy and chloro groups onto a pyrimidine ring. One common method is the reaction of 4-chloropyrimidine with tert-butyl alcohol in the presence of a strong acid catalyst, such as sulfuric acid, to form the tert-butoxy group. The reaction conditions usually involve heating the mixture to facilitate the etherification reaction .

Industrial Production Methods

In an industrial setting, the production of 4-(tert-Butoxy)-6-chloropyrimidin-2-amine can be scaled up using continuous flow microreactor systems. These systems offer advantages such as improved reaction efficiency, better control over reaction conditions, and enhanced safety compared to traditional batch processes . The use of flow microreactors allows for the direct introduction of the tert-butoxycarbonyl group into the pyrimidine ring, resulting in a more sustainable and scalable production method.

Chemical Reactions Analysis

Types of Reactions

4-(tert-Butoxy)-6-chloropyrimidin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Elimination Reactions: The tert-butoxy group can be eliminated under acidic conditions to form the corresponding pyrimidine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and alkoxides. Reaction conditions typically involve the use of polar aprotic solvents and elevated temperatures.

Oxidation Reactions: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used for oxidation.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Elimination Reactions: Strong acids like hydrochloric acid (HCl) or trifluoroacetic acid (TFA) are used to facilitate the elimination of the tert-butoxy group.

Major Products Formed

Substitution Reactions: Formation of substituted pyrimidine derivatives.

Oxidation Reactions: Formation of pyrimidine N-oxides.

Reduction Reactions: Formation of pyrimidine amines.

Elimination Reactions: Formation of deprotected pyrimidine derivatives.

Scientific Research Applications

4-(tert-Butoxy)-6-chloropyrimidin-2-amine has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of various heterocyclic compounds and as a building block for more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug discovery and development, particularly in the design of kinase inhibitors and other therapeutic agents.

Industry: Utilized in the production of agrochemicals, dyes, and materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 4-(tert-Butoxy)-6-chloropyrimidin-2-amine involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the tert-butoxy and chloro groups can influence the compound’s binding affinity and selectivity towards its molecular targets .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features and properties of 4-(tert-Butoxy)-6-chloropyrimidin-2-amine and analogous pyrimidine derivatives:

Compound Name	4-Substituent	6-Substituent	2-Substituent	Molecular Weight (g/mol)	CAS Number	Key References
4-(tert-Butoxy)-6-chloropyrimidin-2-amine	tert-Butoxy (ether)	Chloro	Amine	201.65*	Not available
2-tert-Butyl-6-chloropyrimidin-4-amine	Amine	Chloro	tert-Butyl (alkyl)	185.66	1070217-33-2
4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine	Benzyloxy (aminomethyl)	Chloro	Amine	N/A	913817-45-5
4-Chloro-6-methoxy-2-methylpyrimidin-5-amine	Chloro	Methoxy	Methyl	187.63	88474-31-1
6-Chloro-2-methoxypyrimidin-4-amine	Methoxy	Chloro	Amine	175.59	3286-56-4

*Molecular weight calculated based on formula C₈H₁₂ClN₃O.

Key Observations:

Substituent Effects: tert-Butoxy vs. Chloro Position: Chlorine at position 6 (as in the target compound) may direct electrophilic substitution reactions to position 5, whereas chlorine at position 4 (e.g., ) alters electronic distribution and reactivity . Amine Position: The primary amine at position 2 (target compound) enables hydrogen bonding and participation in coupling reactions, contrasting with dimethylamine () or amine at position 4 (), which modify basicity and steric accessibility .

Physical Properties :

• The tert-butoxy group increases molecular weight (201.65 g/mol) compared to tert-butyl (185.66 g/mol) or methoxy (175.59 g/mol) analogs, influencing melting points and solubility .
• Benzyloxy derivatives (–12) exhibit higher hydrophobicity due to aromatic rings, whereas methoxy or tert-butoxy groups balance lipophilicity and solubility .

Research Findings

• Synthetic Routes: Analogous compounds like 4-((4-(aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine () are synthesized via nucleophilic aromatic substitution or palladium-catalyzed coupling, suggesting feasible pathways for the target compound .
• Stability : The tert-butoxy group’s stability under basic conditions contrasts with acid-labile tert-butyl esters, offering selective deprotection strategies .

Biological Activity

4-(tert-Butoxy)-6-chloropyrimidin-2-amine is a heterocyclic compound belonging to the pyrimidine family, characterized by a tert-butoxy group and a chlorine atom. Its molecular formula is C$_8$H$_{12}$ClN$_3$, with a molecular weight of approximately 185.66 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly its interactions with specific molecular targets.

The unique structure of 4-(tert-Butoxy)-6-chloropyrimidin-2-amine imparts distinct steric and electronic properties, enhancing its selectivity and potency in various applications. The synthesis typically involves multi-step reactions starting from pyrimidine precursors, often requiring careful control of reaction conditions to optimize yield and selectivity.

Biological Activity

The biological activity of 4-(tert-Butoxy)-6-chloropyrimidin-2-amine is primarily attributed to its ability to interact with various biological macromolecules, including enzymes and receptors. Research indicates that pyrimidine derivatives can exhibit significant pharmacological effects, such as:

• Inhibition of Enzymatic Activity : Compounds like 4-(tert-Butoxy)-6-chloropyrimidin-2-amine have been studied for their inhibitory effects on enzymes involved in lipid metabolism, such as NAPE-PLD (N-acyl phosphatidylethanolamine-specific phospholipase D). In biochemical assays, this compound demonstrated notable inhibitory potency, which is crucial for understanding its therapeutic potential .
• Anticancer Activity : Studies have shown that pyrimidine derivatives can act as selective inhibitors for various kinases, including FLT3, which is implicated in certain types of leukemia. For instance, related compounds have been reported to exhibit IC$_{50}$ values in the low nanomolar range against FLT3 kinase, suggesting that 4-(tert-Butoxy)-6-chloropyrimidin-2-amine may possess similar properties .

Structure–Activity Relationship (SAR)

Understanding the structure–activity relationship (SAR) of 4-(tert-Butoxy)-6-chloropyrimidin-2-amine is essential for optimizing its biological activity. The presence of the tert-butoxy group and chlorine atom influences its interaction with target proteins. Comparative studies with structurally similar compounds reveal that modifications in substituents can significantly alter pharmacological profiles. For example:

Compound Name	Key Features
4-Tert-butyl-6-chloropyrimidin-2-amine	Lacks the tert-butoxy group; has a tert-butyl group instead.
5-Bromo-4-(tert-butyl)-6-chloropyrimidin-2-amine	Contains bromine instead of tert-butoxy; used as an intermediate in similar applications.
2,4-Dichloropyrimidine	A precursor in the synthesis; lacks bulky substituents affecting selectivity.

These variations highlight how specific structural elements contribute to the overall activity and selectivity of pyrimidine derivatives.

Case Studies

• NAPE-PLD Inhibition : A study conducted on a library of pyrimidine derivatives found that certain compounds exhibited significant inhibition of NAPE-PLD activity in HEK293T cells. The results indicated that structural modifications could enhance inhibitory potency, with some derivatives achieving IC$_{50}$ values below 100 nM .
• FLT3 Kinase Inhibition : Another investigation into pyrimidine-based inhibitors reported that compounds derived from similar scaffolds demonstrated potent activity against FLT3-driven cell lines. These findings suggest that 4-(tert-Butoxy)-6-chloropyrimidin-2-amine could be further explored as a candidate for targeting FLT3 mutations in acute myeloid leukemia .